Cas no 1261588-61-7 (Methyl 4-(bromomethyl)-2-cyanophenylacetate)

• Product Name: Methyl 4-(bromomethyl)-2-cyanophenylacetate
• CAS No: 1261588-61-7
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 4938927
• Update Time: 2025-06-13

Methyl 4-(bromomethyl)-2-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(bromomethyl)-2-cyanophenylacetate

• Inchi： 1S/C11H10BrNO2/c1-15-11(14)5-9-3-2-8(6-12)4-10(9)7-13/h2-4H,5-6H2,1H3
• InChI Key： HEIWDYPOKYIRLY-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=C(C#N)C=1)CC(=O)OC

Computed Properties

• Exact Mass: 266.98949 g/mol
• Monoisotopic Mass: 266.98949 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 268.11
• XLogP3: 2
• Topological Polar Surface Area: 50.1

Additional information on Methyl 4-(bromomethyl)-2-cyanophenylacetate

Methyl 4-(bromomethyl)-2-cyanophenylacetate (CAS No. 1261588-61-7): A Comprehensive Overview in Modern Chemical Biology

Methyl 4-(bromomethyl)-2-cyanophenylacetate, identified by its CAS number 1261588-61-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a unique structural motif, combines a bromomethyl group with a cyanophenylacetate backbone, making it a versatile intermediate in the synthesis of various bioactive molecules. Its molecular structure not only offers potential for modifications but also opens up avenues for exploring novel pharmacological applications.

The Methyl 4-(bromomethyl)-2-cyanophenylacetate molecule is characterized by its aromatic ring system substituted with both a cyano and a bromomethyl group. The presence of these functional groups makes it an attractive candidate for further chemical manipulation, enabling the development of more complex derivatives. In recent years, there has been growing interest in such compounds due to their potential roles in drug discovery and development.

One of the most compelling aspects of Methyl 4-(bromomethyl)-2-cyanophenylacetate is its utility as a building block in the synthesis of heterocyclic compounds. Heterocycles are known for their prevalence in biologically active natural products and synthetic drugs. The incorporation of the bromomethyl group into the cyanophenylacetate scaffold allows for facile coupling reactions, such as Suzuki-Miyaura cross-coupling, which is widely used in medicinal chemistry to construct complex molecular architectures.

Recent studies have highlighted the importance of Methyl 4-(bromomethyl)-2-cyanophenylacetate in the development of novel therapeutic agents. For instance, researchers have explored its use in the synthesis of small-molecule inhibitors targeting specific biological pathways. The cyanophenyl moiety, in particular, has been shown to interact with various biological targets, including enzymes and receptors, suggesting its potential as a pharmacophore. This has led to investigations into its derivatives as candidates for treating diseases such as cancer and neurodegenerative disorders.

The Methyl 4-(bromomethyl)-2-cyanophenylacetate compound also finds applications in materials science, where its unique electronic properties make it suitable for use in organic electronic devices. The bromomethyl group provides a handle for further functionalization, allowing chemists to tailor the material's properties for specific applications. This interdisciplinary approach underscores the compound's versatility and broad utility.

In terms of synthetic methodologies, Methyl 4-(bromomethyl)-2-cyanophenylacetate can be synthesized through multiple routes, each offering distinct advantages depending on the desired outcome. One common approach involves the bromination of an existing phenyl derivative followed by cyanation and esterification. Alternatively, palladium-catalyzed coupling reactions can be employed to introduce the bromomethyl group directly onto the aromatic ring. These synthetic strategies highlight the compound's adaptability and ease of preparation.

The safety and handling of Methyl 4-(bromomethyl)-2-cyanophenylacetate are critical considerations in its application. While it is not classified as a hazardous material under standard regulations, proper precautions must be taken to ensure safe handling. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure. Additionally, storage conditions should be carefully controlled to prevent degradation or unwanted side reactions.

The future prospects of Methyl 4-(bromomethyl)-2-cyanophenylacetate are promising, with ongoing research aimed at expanding its applications. As our understanding of biological systems continues to grow, so does the demand for innovative chemical tools to study and manipulate these systems. The compound's unique structure and reactivity make it well-suited for this role, positioning it as a valuable asset in both academic and industrial research settings.

In conclusion, Methyl 4-(bromomethyl)-2-cyanophenylacetate (CAS No. 1261588-61-7) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its structural features enable diverse synthetic transformations, making it an indispensable tool for developing novel bioactive molecules. As research progresses, we can expect to see even more innovative applications emerge from this versatile compound.